Cas no 1261699-25-5 (3-Chloro-2-(trifluoromethyl)-6-(2-(trifluoromethyl)phenyl)pyridine)
3-Chloro-2-(trifluoromethyl)-6-(2-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-2-(trifluoromethyl)-6-(2-(trifluoromethyl)phenyl)pyridine
-
- Inchi: 1S/C13H6ClF6N/c14-9-5-6-10(21-11(9)13(18,19)20)7-3-1-2-4-8(7)12(15,16)17/h1-6H
- InChI Key: YDSNCYGALNHJGV-UHFFFAOYSA-N
- SMILES: ClC1C=CC(C2C=CC=CC=2C(F)(F)F)=NC=1C(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 356
- XLogP3: 4.9
- Topological Polar Surface Area: 12.9
3-Chloro-2-(trifluoromethyl)-6-(2-(trifluoromethyl)phenyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013008219-250mg |
3-Chloro-2-(trifluoromethyl)-6-(2-(trifluoromethyl)phenyl)pyridine |
1261699-25-5 | 97% | 250mg |
$484.80 | 2023-09-03 | |
| Alichem | A013008219-500mg |
3-Chloro-2-(trifluoromethyl)-6-(2-(trifluoromethyl)phenyl)pyridine |
1261699-25-5 | 97% | 500mg |
$855.75 | 2023-09-03 | |
| Alichem | A013008219-1g |
3-Chloro-2-(trifluoromethyl)-6-(2-(trifluoromethyl)phenyl)pyridine |
1261699-25-5 | 97% | 1g |
$1504.90 | 2023-09-03 |
3-Chloro-2-(trifluoromethyl)-6-(2-(trifluoromethyl)phenyl)pyridine Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 3-Chloro-2-(trifluoromethyl)-6-(2-(trifluoromethyl)phenyl)pyridine
Professional Introduction to 3-Chloro-2-(trifluoromethyl)-6-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261699-25-5)
3-Chloro-2-(trifluoromethyl)-6-(2-(trifluoromethylphenyl))pyridine, identified by its CAS number 1261699-25-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications.
The structural framework of 3-Chloro-2-(trifluoromethyl)-6-(2-(trifluoromethyl)phenyl)pyridine incorporates several key functional groups, including a chloro substituent, multiple trifluoromethyl groups, and a phenyl ring. These features contribute to its unique chemical properties and make it a valuable scaffold for further chemical modifications and drug development.
In recent years, the demand for fluorinated compounds in pharmaceuticals has surged due to their enhanced metabolic stability, improved binding affinity, and increased lipophilicity. The presence of multiple trifluoromethyl groups in this compound aligns with this trend, making it an attractive candidate for designing novel bioactive molecules.
The synthesis of 3-Chloro-2-(trifluoromethyl)-6-(2-(trifluoromethyl)phenyl)pyridine involves a series of well-established organic reactions, including nucleophilic substitution, Friedel-Crafts alkylation, and palladium-catalyzed cross-coupling reactions. The precise control of reaction conditions is crucial to achieving high yields and purity, which are essential for subsequent biological evaluations.
One of the most compelling aspects of this compound is its potential as a lead molecule in the development of new drugs. Pyridine derivatives have been extensively studied for their roles in various therapeutic areas, such as antiviral, anti-inflammatory, and anticancer agents. The structural features of 3-Chloro-2-(trifluoromethyl)-6-(2-(trifluoromethyl)phenyl)pyridine suggest that it may exhibit similar biological activities.
Recent research has highlighted the importance of fluorinated pyridines in drug discovery. For instance, studies have demonstrated that the introduction of trifluoromethyl groups can significantly enhance the potency and selectivity of small molecule drugs. This has led to increased interest in developing new synthetic methodologies for fluorinated pyridines, which could facilitate the discovery of novel therapeutic agents.
The pharmacological profile of 3-Chloro-2-(trifluoromethyl)-6-(2-(trifluoromethyl)phenyl)pyridine is still under investigation, but preliminary studies suggest that it may possess promising biological activities. For example, it has been shown to interact with various biological targets, including enzymes and receptors involved in disease pathways. These interactions could provide insights into its potential therapeutic applications.
In addition to its pharmaceutical potential, this compound may also find applications in other areas, such as agrochemicals and materials science. The unique combination of functional groups makes it a versatile building block for designing molecules with specific properties.
The development of efficient synthetic routes for 3-Chloro-2-(trifluoromethyl)-6-(2-(trifluoromethyl)phenyl)pyridine is an ongoing area of research. Advances in synthetic chemistry have enabled the production of increasingly complex fluorinated compounds with high precision and yield. These advancements are crucial for facilitating further exploration of its biological activities and potential applications.
In conclusion, 3-Chloro-2-(trifluoromethyl)-6-(2-(trifluoromethylphenyl))pyridine (CAS No. 1261699-25-5) is a highly interesting compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and development. As research in fluorinated compounds continues to expand, this molecule is likely to play an important role in the discovery of new drugs and therapeutic strategies.
1261699-25-5 (3-Chloro-2-(trifluoromethyl)-6-(2-(trifluoromethyl)phenyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)